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FTI-276: Compound Overview and Handling

FTI-276 is a potent, cell-permeable peptidomimetic inhibitor of protein farnesyltransferase (FTase). It is a

crucial tool compound for investigating the role of protein prenylation, particularly in Ras-mediated

oncogenic signaling [1] [2] [3].

Primary Target: Protein Farnesyltransferase (FTase) [1] [4] [5].

IC50: 0.5 nM for human FTase in vitro [4] [5].
Selectivity: Inhibits Geranylgeranyltransferase I (GGTase I) at a much higher concentration (IC50 =

50 nM) [1].
Key Consideration: The free base form of FTI-276 is prone to instability. It is highly advisable to use

the stable trifluoroacetate (TFA) salt form (CAS 1217471-51-6), which retains identical biological
activity and offers improved handling characteristics [4] [5].

Stock Solution Preparation and Storage

The following protocols outline the preparation of concentrated stock solutions suitable for in vitro cell

culture experiments.

Solubility and Storage Data

The table below summarizes the key physicochemical and handling parameters for FTI-276 TFA.
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Parameter Specification Reference

Physical Form White to off-white solid (trifluoroacetate salt) [1] [4]

Solubility in DMSO 25 - 100 mg/mL (w/v) [1] [4]

Molecular Weight 547.61 g/mol (for TFA salt) [4]

Storage Temperature -20°C, desiccated [1] [4] [5]

Storage Condition Sealed under inert gas; hygroscopic [1] [4]

Solution Stability 1 week at -70°C; avoid repeated freeze-thaw [1] [4]

Detailed Protocol: 10 mM Stock Solution in DMSO

This is a standard preparation method. Always work under aseptic conditions using sterile materials.

Calculations: To prepare 1 mL of a 10 mM stock solution:

Amount of FTI-276 TFA = (10 x 10⁻³ mol/L) * (0.54761 kg/mol) * (0.001 L) = 5.48 mg

Weighing: Bring the vial of FTI-276 TFA to room temperature before opening to prevent condensation

of water. Quickly and accurately weigh out 5.48 mg of the compound.

Reconstitution: Transfer the weighed powder into a sterile 1.5 mL microcentrifuge tube. Add 1 mL of

anhydrous, cell culture-grade DMSO to achieve the final concentration. The use of high-quality, dry

DMSO is critical due to the compound's hygroscopic nature.

Mixing: Vortex or sonicate the mixture briefly until the solid is completely dissolved, yielding a clear,

colorless solution.

Aliquoting: Immediately aliquot the stock solution into small, single-use volumes (e.g., 10-50 µL) into

sterile, low-protein-binding microtubes. This minimizes the number of freeze-thaw cycles and

exposure to ambient conditions.
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Storage: Store the aliquots at -70°C or below. Under these conditions, the stock solution is stable for

at least 1 month (at -20°C) to 6 months (at -70°C) [1] [4].

The following diagram illustrates the complete workflow for preparing the FTI-276 stock solution:

Begin Protocol

Calculate & Weigh FTI-276 TFA

Transfer to Sterile Tube

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -70°C

Stock Solution Ready

Click to download full resolution via product page
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Critical Notes for Cell Culture Application

Dilution for Cell Treatment: When adding the stock solution to cell culture media, ensure that the
final concentration of DMSO is kept at a non-toxic level (typically ≤0.1%). Prepare intermediate

dilutions in serum-free medium or PBS if necessary.
Negative Controls: Always include a vehicle control containing the same final concentration of

DMSO in your experiments.
Stability Monitoring: Visually inspect stock solutions before use. Do not use solutions that show

discoloration or precipitation.
Cell Permeability: FTI-276 is cell-permeable, making it suitable for whole-cell assays [1].

Experimental Example for Cell-Based Assays

The table below outlines a sample experimental setup for inhibiting oncogenic signaling, based on

referenced data [1].

Component Specification Purpose & Notes

Cell Line NIH 3T3 transformed with Ras oncogene Model for studying oncogenic
signaling.

FTI-276 Working
Conc.

20 µM Concentration shown to inhibit
oncogenic signaling and tumor growth

[1].

Stock Solution
Conc.

10 mM in DMSO Allows for a 1:500 dilution into culture

media.

Vehicle Control 0.2% DMSO (v/v) Matches the DMSO concentration in

the 20 µM treatment group.

Treatment
Duration

24 - 72 hours Duration depends on specific

experimental readout.

Key Readout Inhibition of Ras prenylation, reduced cell

proliferation, induction of apoptosis.

Assess efficacy of FTI-276.
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Quality Control and Troubleshooting

Verification of Activity: The efficacy of your prepared stock solution should be verified in a biological
assay. A common method is to monitor the inhibition of prenylation of a known FTase substrate, such

as the protein HDJ-2, by observing an electrophoretic mobility shift in a western blot [6].
Problem: Precipitation upon Thawing: If the stock solution precipitates after thawing, warm it to

room temperature and vortex thoroughly. If precipitation persists, briefly sonicate in a water bath. Do
not re-use precipitated solutions.

Problem: Loss of Activity: This is often due to improper storage, repeated freeze-thaw cycles, or
use of non-anhydrous DMSO. Always use fresh aliquots and ensure DMSO is dry and of high quality.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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